
In-Depth Technical Guide: 3-Isopropoxyphenol
(CAS No. 68792-12-1)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-[(Propan-2-yloxy)methyl]phenol

Cat. No.: B2773610 Get Quote

Disclaimer: The compound originally requested, 3-[(Propan-2-yloxy)methyl]phenol, is not

well-documented in scientific literature. Therefore, this guide focuses on the closely related and

well-characterized compound, 3-Isopropoxyphenol. This alternative shares key structural motifs

and provides a basis for understanding the physicochemical and potential biological properties

of similar phenol ethers.

This technical guide is intended for researchers, scientists, and professionals in drug

development, providing a comprehensive overview of 3-Isopropoxyphenol, including its

chemical properties, synthesis, and safety information.

Chemical and Physical Properties
3-Isopropoxyphenol, also known as 3-(propan-2-yloxy)phenol, is an organic compound

classified as a phenol ether.[1][2] Its properties are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Source

CAS Number 68792-12-1 [1][2]

Molecular Formula C₉H₁₂O₂ [1][2]

Molecular Weight 152.19 g/mol [1]

Appearance Colorless to light yellow liquid [3]

Boiling Point 100 - 102 °C [4]

Storage Temperature 2-8°C [3]

LogP 2.09 - 2.4 [1][4]

Table 2: Computed Properties
Property Value Source

IUPAC Name 3-(propan-2-yloxy)phenol [1]

InChI

InChI=1S/C9H12O2/c1-7(2)11-

9-5-3-4-8(10)6-9/h3-7,10H,1-

2H3

[1]

InChIKey
GZMVGNWHSXIDKT-

UHFFFAOYSA-N
[1]

Canonical SMILES CC(C)OC1=CC=CC(=C1)O [1]

Topological Polar Surface Area 29.5 Å² [1]

Heavy Atom Count 11 [1]

Covalently-Bonded Unit Count 1 [4]

Synthesis and Experimental Protocols
The synthesis of 3-isopropoxyphenol can be achieved through Williamson ether synthesis, a

common method for preparing ethers. This involves the reaction of a phenoxide with an alkyl

halide. A general protocol is described below.
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Experimental Protocol: Synthesis of 3-
Isopropoxyphenol
Materials:

Resorcinol

Isopropyl bromide (2-bromopropane)

Sodium hydroxide (NaOH) or Potassium carbonate (K₂CO₃)

Solvent (e.g., ethanol, acetone, or N,N-dimethylformamide)

Diethyl ether or other suitable extraction solvent

Anhydrous magnesium sulfate or sodium sulfate

Hydrochloric acid (HCl), dilute solution

Procedure:

Deprotonation of Resorcinol: In a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, dissolve resorcinol in the chosen solvent. Add a stoichiometric equivalent of

a base (e.g., sodium hydroxide) to deprotonate one of the hydroxyl groups, forming the

sodium phenoxide in situ.

Nucleophilic Substitution: To the resulting solution, add isopropyl bromide dropwise at room

temperature. The reaction mixture is then heated to reflux and maintained at that

temperature for several hours to ensure the completion of the reaction. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, the mixture is cooled to room temperature. The

solvent is removed under reduced pressure. The residue is then taken up in water and

extracted with diethyl ether.

Purification: The combined organic extracts are washed with a dilute solution of hydrochloric

acid to remove any unreacted base, followed by a wash with brine. The organic layer is then
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dried over anhydrous magnesium sulfate, filtered, and the solvent is evaporated to yield the

crude product.

Final Purification: The crude 3-isopropoxyphenol can be further purified by vacuum

distillation or column chromatography to obtain the final product of high purity.

Safety and Handling
3-Isopropoxyphenol should be handled with care in a well-ventilated area, using appropriate

personal protective equipment.

Table 3: GHS Hazard Information
Hazard Class Hazard Statement

Skin Corrosion/Irritation H315: Causes skin irritation.[5][6]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation.[5][6]

Specific Target Organ Toxicity, Single Exposure;

Respiratory Tract Irritation
H335: May cause respiratory irritation.[5][6]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[5][6]

P280: Wear protective gloves/eye protection/face protection.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

P405: Store locked up.[5]

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[5]

Mandatory Visualizations
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Diagram 1: General Synthesis Workflow for 3-
Isopropoxyphenol
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Caption: General workflow for the synthesis and purification of 3-Isopropoxyphenol.

This document is intended for informational purposes only and does not constitute a

recommendation for any specific use. All chemical manipulations should be performed by

trained individuals in a properly equipped laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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